2,4-Dimethyl-pentafluoroethylbenzene

• IUPAC Name: 2,4-dimethyl-1-(1,1,2,2,2-pentafluoroethyl)benzene
• InChI: InChI=1S/C10H9F5/c1-6-3-4-8(7(2)5-6)9(11,12)10(13,14)15/h3-5H,1-2H3
• InChI Key: MLIGMUPRMUETLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C(F)(F)F)(F)F)C
• Molecular Formula: C10H9F5
• DSSTOX Substance ID: DTXSID301215124
• Molecular Weight: 224.17 g/mol
• CAS No.: 1429056-34-7

Description

2,4-Dimethyl-pentafluoroethylbenzene (C₆H₃(CH₃)₂-CF₂CF₃) is a fluorinated aromatic compound featuring a benzene ring substituted with methyl groups at the 2- and 4-positions and a pentafluoroethyl (-CF₂CF₃) group. This structure combines the steric effects of methyl substituents with the strong electron-withdrawing and lipophilic properties of the pentafluoroethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dimethyl-pentafluoroethylbenzene typically involves the introduction of the pentafluoroethyl group to a benzene ring substituted with two methyl groups. One common method is the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This method involves the reaction of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base .

Industrial Production Methods

Industrial production of 2,4-Dimethyl-pentafluoroethylbenzene may involve large-scale application of the Suzuki–Miyaura coupling reaction, utilizing optimized conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2,4-Dimethyl-pentafluoroethylbenzene can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in electrophilic aromatic substitution reactions, where the hydrogen atoms on the benzene ring are replaced by other substituents.

Oxidation and Reduction: The methyl groups can be oxidized to form corresponding carboxylic acids or reduced to form alkanes.

Coupling Reactions: As mentioned, Suzuki–Miyaura coupling is a key reaction for forming carbon–carbon bonds involving this compound.

Common Reagents and Conditions

Palladium Catalysts: Used in coupling reactions.

Bases: Such as potassium carbonate or sodium hydroxide, used to facilitate reactions.

Oxidizing Agents: Such as potassium permanganate for oxidation reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methyl groups can yield carboxylic acids, while substitution reactions can introduce various functional groups onto the benzene ring.

Scientific Research Applications

2,4-Dimethyl-pentafluoroethylbenzene has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and in the development of new materials.

Biology and Medicine:

Industry: Used in the production of specialty chemicals and materials with specific properties, such as high thermal stability or unique electronic characteristics

Mechanism of Action

The mechanism by which 2,4-Dimethyl-pentafluoroethylbenzene exerts its effects depends on the specific application. In chemical reactions, the presence of the pentafluoroethyl group can influence the reactivity and stability of the compound. The molecular targets and pathways involved in its action are determined by the nature of the substituents and the conditions under which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Bromo-6-fluoropentafluoroethylbenzene

• Structure : Benzene ring with bromo (Br) at position 2, fluoro (F) at position 6, and pentafluoroethyl (-CF₂CF₃) at position 3.
• Key Differences: Bromine introduces higher molecular weight (vs. methyl) and polarizability, enhancing electrophilic substitution reactivity.
• Applications : Likely used as a halogenated intermediate in cross-coupling reactions.

4-(Difluoromethyl)-2-fluoro-1-methylbenzene

• Structure : Methyl group at position 1, difluoromethyl (-CF₂H) at position 4, and fluorine at position 2.
• Key Differences: Difluoromethyl (-CF₂H) is less electron-withdrawing than pentafluoroethyl (-CF₂CF₃), leading to reduced lipophilicity. Single methyl group (vs.
• Applications : Useful in medicinal chemistry for tuning pharmacokinetic properties.

N-(2,4-Dimethylphenyl)-N'-methylmethanimidamide Monohydrochloride

• Structure : A substituted phenyl ring with methyl groups at 2- and 4-positions, linked to a methanimidamide moiety.
• Key Differences :
  • The presence of an imidamide group introduces basicity and hydrogen-bonding capability, unlike the neutral pentafluoroethyl group.
  • Hydrochloride salt form enhances water solubility, contrasting with the hydrophobic nature of 2,4-dimethyl-pentafluoroethylbenzene .
• Applications : Used as a herbicide intermediate (e.g., mefluidide derivatives).

Ethyl 5-Bromo-2-fluorobenzoate

• Structure : Ethyl ester of 5-bromo-2-fluorobenzoic acid.
• Key Differences :
  • Ester group (-COOEt) provides a reactive site for hydrolysis, unlike the inert pentafluoroethyl group.
  • Bromine and fluorine substituents create distinct electronic effects, favoring nucleophilic aromatic substitution over the steric-dominated reactivity of 2,4-dimethyl-pentafluoroethylbenzene .
• Applications : Intermediate in pharmaceutical synthesis.

Comparative Data Table

Compound	Substituents	Molecular Weight (g/mol)	Key Properties	Applications
2,4-Dimethyl-pentafluoroethylbenzene	2-CH₃, 4-CH₃, -CF₂CF₃	~238.1	High thermal stability, lipophilic	Agrochemical intermediates
2-Bromo-6-fluoropentafluoroethylbenzene	2-Br, 6-F, -CF₂CF₃	~306.9	Polarizable, reactive to coupling	Cross-coupling reactions
4-(Difluoromethyl)-2-fluoro-1-methylbenzene	1-CH₃, 2-F, 4-CF₂H	~160.1	Moderate lipophilicity, soluble in THF	Medicinal chemistry
Ethyl 5-bromo-2-fluorobenzoate	2-F, 5-Br, -COOEt	~261.0	Hydrolyzable ester, reactive	Pharmaceutical synthesis

Research Findings and Trends

• Electronic Effects : The pentafluoroethyl group in 2,4-dimethyl-pentafluoroethylbenzene significantly deactivates the aromatic ring, making it resistant to electrophilic substitution. This contrasts with brominated analogs (e.g., 2-bromo-6-fluoropentafluoroethylbenzene), which undergo Suzuki-Miyaura coupling .
• Steric Hindrance: Dual methyl groups in 2,4-dimethyl-pentafluoroethylbenzene increase steric bulk, reducing reactivity toward bulky nucleophiles compared to mono-methyl derivatives (e.g., 4-(difluoromethyl)-2-fluoro-1-methylbenzene) .
• Thermal Stability : Fluorinated ethyl groups (e.g., -CF₂CF₃) enhance thermal stability, making 2,4-dimethyl-pentafluoroethylbenzene suitable for high-temperature applications in polymer matrices .

Biological Activity

Chemical Structure and Properties

2,4-Dimethyl-pentafluoroethylbenzene is characterized by a benzene ring substituted with two methyl groups and a pentafluoroethyl group. This structure contributes to its distinct physical and chemical properties, influencing its interactions with biological systems.

Toxicological Profile

The biological activity of 2,4-Dimethyl-pentafluoroethylbenzene can be assessed through its toxicological effects on various organisms. Research indicates that compounds with similar structures can exhibit significant toxicity towards aquatic life, as seen in studies on related compounds like 2,4-dimethylphenol.

Acute Toxicity

• Aquatic Organisms : The acute toxicity of 2,4-dimethylphenol, a structural analog, shows that freshwater organisms such as fish and algae are affected at concentrations as low as 2,120 µg/L. For instance:
  • Fathead Minnow (Pimephales promelas) : 96-hour LC50 values range from 16,750 to 13,650 µg/L.
  • Chlorella pyrenoidosa : Complete destruction of chlorophyll was observed at concentrations of 500,000 µg/L .

Environmental Impact

The environmental persistence of fluorinated compounds raises concerns regarding their bioaccumulation and potential ecological effects. Studies indicate that these compounds can enter aquatic systems through industrial runoff and may have long-term impacts on aquatic ecosystems.

Case Study 1: Human Exposure to Benzene Derivatives

A case study involving benzene derivatives highlighted the genetic damage associated with exposure to these compounds. The study utilized a framework to assess the risk of genetic damage from industrial chemicals like benzene and its derivatives. The findings suggested that exposure could lead to conditions such as acute myeloid leukemia and other hematotoxic effects .

Case Study 2: Toxicity Testing of Related Compounds

In toxicity testing for similar compounds like 2,4-dimethylphenol, researchers found that the bioconcentration factor in bluegill was approximately 150, indicating significant accumulation in aquatic organisms. The half-life of these compounds in aquatic environments was less than one day, suggesting rapid degradation but potential immediate toxic effects .

Table 1: Toxicity Data for Related Compounds

Compound	Organism	LC50 (µg/L)	Observations
2,4-Dimethylphenol	Fathead Minnow	16,750	Acute toxicity observed
	Daphnia magna	2,120	Significant mortality
	Chlorella pyrenoidosa	500,000	Complete chlorophyll destruction

Table 2: Environmental Persistence Data

Compound	Bioconcentration Factor	Half-Life (days)	Environmental Impact
2,4-Dimethylphenol	150	<1	Potential for bioaccumulation
			Immediate toxic effects on aquatic life